1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-[(3-phenoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H24N2O3S/c26-29(27,23-12-5-2-6-13-23)25-16-14-24(15-17-25)19-20-8-7-11-22(18-20)28-21-9-3-1-4-10-21/h1-13,18H,14-17,19H2
• InChI Key: JLNJACLPIXCYTF-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)OC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4

Description

1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine, also known as PBPS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PBPS is a piperazine-based compound that has been synthesized using various methods.

Mechanism of Action

1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine acts on various neurotransmitter systems in the brain, including the GABAergic, serotonergic, and noradrenergic systems. It has been shown to enhance the activity of GABA, a neurotransmitter that inhibits the activity of neurons in the brain, leading to its anticonvulsant and anxiolytic effects. This compound has also been shown to inhibit the reuptake of serotonin and norepinephrine, leading to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, leading to its neuroprotective effects. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons in the brain. In addition, this compound has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD), leading to its antioxidant effects.

Advantages and Limitations for Lab Experiments

1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. It is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its poor solubility in water and its instability in acidic conditions. These limitations need to be considered when designing experiments using this compound.

Future Directions

There are several future directions for research on 1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine. One area of research is the development of new synthetic methods that can improve the yield and purity of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases, cancer, and inflammation. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its therapeutic potential. Finally, the development of more stable and water-soluble analogs of this compound may improve its pharmacological properties and increase its potential for clinical use.
Conclusion:
In conclusion, this compound is a piperazine-based compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been shown to have anticonvulsant, antidepressant, and anxiolytic effects, as well as neuroprotective and antioxidant effects. This compound has several advantages for lab experiments, but also has some limitations that need to be considered. Future research on this compound should focus on the development of new synthetic methods, investigation of its potential therapeutic applications, and the elucidation of its mechanism of action.

Synthesis Methods

1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine can be synthesized using various methods, including the reaction of 3-phenoxybenzyl chloride and phenylsulfonylpiperazine in the presence of a base, such as sodium hydroxide. Another method involves the reaction of 3-phenoxybenzylamine and phenylsulfonyl chloride in the presence of a base, such as triethylamine. The synthesis of this compound is a multi-step process that requires careful monitoring of reaction conditions to obtain a high yield of pure product.

Scientific Research Applications

1-(3-Phenoxybenzyl)-4-(phenylsulfonyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to have anticonvulsant, antidepressant, and anxiolytic effects in animal models. This compound has also been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been studied for its potential use in the treatment of cancer and inflammation.